Cas no 5333-82-4 (2,2,2-trichloro-1-(4-chlorophenyl)ethanol)

• Product Name: 2,2,2-trichloro-1-(4-chlorophenyl)ethanol
• CAS No: 5333-82-4
• MF: C₈H₆Cl₄O
• MW: 259.944638729095
• CID: 1585676
• PubChem ID: 21417
• Update Time: 2025-04-21

2,2,2-trichloro-1-(4-chlorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trichloro-1-(4-chlorophenyl)ethanol
• Ethane, 1-(p-chlorophenyl)-1-hydroxy-2,2,2-trichloro-
• AI3-04536
• NSC2349
• 2,2,2-trichloro-1-(4-chlorophenyl)ethan-1-ol
• 1-(4-chlorophenyl)-2,2,2-trichloroethanol
• BRN 1873416
• 1-(p-chlorophenyl)-2,2,2-trichloroethanol
• SureCN76211
• α-(Trichloromethyl)-4-chlorobenzenemethanol
• alpha-trichloromethyl-p-chlorobenzyl alcohol
• Benzenemethanol, 4-chloro-.alpha.-(trichloromethyl)-
• DTXSID301262749
• A18855
• 4-Chloro-I+/--(trichloromethyl)benzenemethanol
• NSC-2349
• Benzenemethanol, 4-chloro-alpha-(trichloromethyl)-
• NSC 2349
• 2,2,2-trichloro-1-(4-chlorophenyl)-ethanol
• LQAPSMWXDFJNGU-UHFFFAOYSA-N
• 4-06-00-03050 (Beilstein Handbook Reference)
• 5333-82-4
• BENZYL ALCOHOL, p-CHLORO-alpha-(TRICHLOROMETHYL)-
• SCHEMBL76211
• alpha-(Trichloromethyl)-4-chlorobenzenemethanol
• 2,2,2-Trichloro-1-(4-chloro-phenyl)-ethanol
• Benzyl alcohol, p-chloro-.alpha.-(trichloromethyl)-

• Inchi： 1S/C8H6Cl4O/c9-6-3-1-5(2-4-6)7(13)8(10,11)12/h1-4,7,13H
• InChI Key： LQAPSMWXDFJNGU-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC(=CC=1)Cl)O)(Cl)Cl

Computed Properties

• Exact Mass: 257.91748
• Monoisotopic Mass: 257.917
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.559
• Boiling Point: 326.7°C at 760 mmHg
• Flash Point: 151.4°C
• Refractive Index: 1.596
• PSA: 20.23
• LogP: 3.74360